Cas no 1806850-00-9 (Ethyl 3-bromo-2-cyano-4-(trifluoromethyl)benzoate)

• Product Name: Ethyl 3-bromo-2-cyano-4-(trifluoromethyl)benzoate
• CAS No: 1806850-00-9
• MF: C₁₁H₇BrF₃NO₂
• MW: 322.077992677689
• CID: 4948289
• Update Time: 2025-10-28

Ethyl 3-bromo-2-cyano-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-cyano-4-(trifluoromethyl)benzoate

• Inchi： 1S/C11H7BrF3NO2/c1-2-18-10(17)6-3-4-8(11(13,14)15)9(12)7(6)5-16/h3-4H,2H2,1H3
• InChI Key： ZMTVIINGGXJOAE-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C(=O)OCC)C=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 3.4
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-bromo-2-cyano-4-(trifluoromethyl)benzoate

Comprehensive Guide to Ethyl 3-bromo-2-cyano-4-(trifluoromethyl)benzoate (CAS No. 1806850-00-9): Properties, Applications, and Market Insights

Ethyl 3-bromo-2-cyano-4-(trifluoromethyl)benzoate (CAS No. 1806850-00-9) is a specialized organic compound with a unique molecular structure that combines bromo, cyano, and trifluoromethyl functional groups. This compound has garnered significant attention in the pharmaceutical and agrochemical industries due to its versatile reactivity and potential applications in drug discovery and crop protection. Researchers and manufacturers are increasingly exploring its utility as a building block for complex molecules, particularly in the synthesis of heterocyclic compounds.

The growing demand for trifluoromethyl-containing compounds in modern chemistry has positioned Ethyl 3-bromo-2-cyano-4-(trifluoromethyl)benzoate as a valuable intermediate. Its electron-withdrawing properties make it particularly useful in cross-coupling reactions, a hot topic in contemporary organic synthesis. Recent advancements in catalysis and green chemistry have further enhanced the efficiency of reactions involving this compound, addressing environmental concerns while maintaining high yields.

From a structural perspective, the presence of both bromo and cyano groups in Ethyl 3-bromo-2-cyano-4-(trifluoromethyl)benzoate offers multiple sites for further functionalization. This characteristic has made it particularly valuable in medicinal chemistry, where researchers are constantly seeking novel scaffolds for targeted therapies. The compound's trifluoromethyl group is especially noteworthy, as it can significantly influence the bioavailability and metabolic stability of potential drug candidates.

The synthesis of Ethyl 3-bromo-2-cyano-4-(trifluoromethyl)benzoate typically involves multistep organic reactions, with careful control of reaction conditions to ensure high purity. Current research focuses on optimizing these synthetic routes to improve atom economy and reduce waste generation, aligning with the principles of sustainable chemistry. These developments are particularly relevant as the chemical industry faces increasing pressure to adopt eco-friendly practices.

In the agrochemical sector, Ethyl 3-bromo-2-cyano-4-(trifluoromethyl)benzoate has shown promise as a precursor for novel pesticides and herbicides. The trifluoromethyl group's ability to enhance the biological activity of these compounds makes it highly sought after. With global concerns about food security and sustainable agriculture on the rise, the demand for such advanced chemical solutions continues to grow.

The market analysis for Ethyl 3-bromo-2-cyano-4-(trifluoromethyl)benzoate reveals steady growth, particularly in regions with strong pharmaceutical and agricultural chemical industries. North America and Europe currently lead in research applications, while Asia-Pacific shows increasing demand for production scale-up. The compound's relatively high purity requirements and specialized applications contribute to its premium market positioning.

From a regulatory standpoint, Ethyl 3-bromo-2-cyano-4-(trifluoromethyl)benzoate requires careful handling according to standard laboratory safety protocols. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended during handling. The compound's stability profile makes it suitable for standard storage conditions, though protection from moisture is advised to maintain quality.

Future research directions for Ethyl 3-bromo-2-cyano-4-(trifluoromethyl)benzoate include exploring its potential in material science applications, particularly in the development of specialized polymers and electronic materials. The unique electronic properties imparted by its functional groups may offer advantages in creating materials with specific conductive or optoelectronic characteristics. This aligns with current industry trends toward functional materials for advanced technologies.

For researchers considering Ethyl 3-bromo-2-cyano-4-(trifluoromethyl)benzoate for their work, several key factors should be considered. The compound's reactivity profile makes it suitable for various transformations, but reaction conditions must be carefully optimized. Recent publications have demonstrated successful applications in palladium-catalyzed couplings and nucleophilic substitutions, offering valuable references for new applications.

In conclusion, Ethyl 3-bromo-2-cyano-4-(trifluoromethyl)benzoate (CAS No. 1806850-00-9) represents an important chemical intermediate with diverse applications across multiple industries. Its unique combination of functional groups provides numerous opportunities for innovation in drug development, agricultural chemistry, and potentially advanced materials. As research continues to uncover new applications and improved synthetic methods, the significance of this compound in modern chemistry is likely to grow further.